Rediocide C

• Molecular Formula: C46H54O13
• Molecular Weight: 814.9 g/mol
• InChI: InChI=1S/C46H54O13/c1-24-21-32-43(52)35(24)55-33(48)18-12-11-17-31(54-39(49)27-13-7-5-8-14-27)30-20-19-28(25(30)2)22-41(4,51)45(53)36-26(3)44(32)34(37-42(23-47,56-37)40(43)50)38(45)58-46(57-36,59-44)29-15-9-6-10-16-29/h5-18,24-26,28,30-32,34-38,40,47,50-53H,19-23H2,1-4H3/b17-11-,18-12+/t24-,25-,26?,28+,30-,31+,32+,34-,35-,36+,37-,38+,40+,41+,42-,43+,44-,45-,46-/m0/s1
• InChIKey: ZDIWBBJUVBDSOV-CZBWYVDDSA-N

Rediocide C: Compound Overview

Rediocide C (CAS 677277-98-4, C46H54O13) is a daphnane-type diterpenoid isolated from Trigonostemon reidioides and Trigonostemon thyrsoideum [1]. It is a member of the rediocide family, characterized by a 12-carbon macrolide bridge and an orthoester motif [2]. This compound exhibits acaricidal activity against the house dust mite Dermatophagoides pteronyssinus and antimycobacterial activity against Mycobacterium tuberculosis [3].

Screening

Acaricidal assay context for Dermatophagoides spp.

Screening

Antimycobacterial screening against M. tuberculosis

Probe

Daphnane diterpenoid scaffold with distinct macrolide bridge

• [1] Soonthornchareonnon N, Sakayarojkul M, Isaka M, Mahakittikun V, Chuakul W, Wongsinkongman P. Acaricidal daphnane diterpenoids from Trigonostemon reidioides (KURZ) CRAIB roots. Chem Pharm Bull (Tokyo). 2005 Feb;53(2):241-3. PMID: 15684528. View Source
• [2] Jin H, et al. A Review on Daphnane-Type Diterpenoids and Their Bioactive Studies. Molecules. 2019;24(9):1842. DOI: 10.3390/molecules24091842. View Source
• [3] Kaweetripob W, et al. Terpenoids with potent antimycobacterial activity against Mycobacterium tuberculosis from Trigonostemon reidioides roots. Tetrahedron. 2017;73(12):1594-1601. DOI: 10.1016/j.tet.2017.02.006. View Source

Why Rediocide C Cannot Be Substituted

While several daphnane diterpenoids share the core scaffold, subtle modifications in the ester side chains and oxygenation pattern profoundly alter target affinity and potency. For instance, among the four rediocides (A, C, E, F) tested against the same mite species, LC50 values vary by over 7-fold [1]. Similarly, in the antimycobacterial screen, only Rediocide C and G achieved the lowest MIC among 14 diterpenoids from the same plant [2]. These data demonstrate that even congeners are not interchangeable; the specific substitution pattern of Rediocide C confers a unique profile that must be verified for reproducible experimental outcomes.

Congener substitution may shift acaricidal potency profile substantially.

Antimycobacterial MIC may not transfer across daphnane diterpenoids.

Rediocide-defining macrolide/orthoester motif limits direct replacement by other daphnane subtypes.

• [1] Soonthornchareonnon N, et al. Chem Pharm Bull (Tokyo). 2005;53(2):241-3. PMID: 15684528. View Source
• [2] Kaweetripob W, et al. Tetrahedron. 2017;73(12):1594-1601. DOI: 10.1016/j.tet.2017.02.006. View Source

Quantitative Differentiation Evidence

Acaricidal Potency Against House Dust Mite

In a bioassay-guided fractionation study, Rediocide C (compound 3) was directly compared to Rediocide A (2), Rediocide E (4), and the new derivative Rediocide F (1) against the common house dust mite Dermatophagoides pteronyssinus [1]. The LC50 values reveal significant potency differences, with Rediocide C showing intermediate activity.

Acaricidal LC50

Head-to-head

Rediocide C: 5.59 μg/cm²
Rediocide A: 0.78 μg/cm²
Rediocide E: 0.92 μg/cm²

Supports acaricidal screening context; congener-specific potency review required.

Contact bioassay on D. pteronyssinus.

Evidence Dimension	Acaricidal potency (LC50)
Target Compound Data	Rediocide C: 5.59 μg/cm²
Comparator Or Baseline	Rediocide A: 0.78 μg/cm²; Rediocide E: 0.92 μg/cm²; Rediocide F: 2.53 μg/cm²
Quantified Difference	Rediocide C is 7.2-fold less potent than Rediocide A, 6.1-fold less potent than Rediocide E, and 2.2-fold less potent than Rediocide F
Conditions	Contact bioassay on Dermatophagoides pteronyssinus; compounds applied to filter paper at various concentrations

Why This Matters

Procurement decisions for acaricidal screening must account for the >7-fold potency variation among rediocides; substituting a more potent analog (e.g., Rediocide A) for Rediocide C would yield false activity conclusions.

• [1] Soonthornchareonnon N, Sakayarojkul M, Isaka M, Mahakittikun V, Chuakul W, Wongsinkongman P. Acaricidal daphnane diterpenoids from Trigonostemon reidioides (KURZ) CRAIB roots. Chem Pharm Bull (Tokyo). 2005 Feb;53(2):241-3. PMID: 15684528. View Source

Antimycobacterial Activity Against M. tuberculosis

In a panel of 14 diterpenoids isolated from T. reidioides, Rediocide C and Rediocide G were identified as the most active against M. tuberculosis, both displaying an MIC of 3.84 μM [1]. While this activity is moderate compared to the first-line drug rifampicin (MIC typically ≤0.25–0.5 μg/mL, equivalent to ~0.3–0.6 μM), Rediocide C's activity is notable for a natural product scaffold not optimized for this target [2].

Antimycobacterial MIC

Reported

3.84 μM (≈3.13 μg/mL)

Supports antimycobacterial screening context; distinct from rifamycin class.

MABA assay, M. tuberculosis H37Ra.

Evidence Dimension	Antimycobacterial potency (MIC)
Target Compound Data	Rediocide C: MIC = 3.84 μM (≈ 3.13 μg/mL)
Comparator Or Baseline	Rifampicin: MIC ≤0.25–0.5 μg/mL (≈ 0.3–0.6 μM); Rediocide G: MIC = 3.84 μM
Quantified Difference	Rediocide C is approximately 6–13-fold less potent than rifampicin but equipotent to the most active congener Rediocide G
Conditions	Microplate Alamar Blue assay (MABA) against M. tuberculosis H37Ra

Why This Matters

When sourcing compounds for antimycobacterial research, Rediocide C offers a distinct chemical scaffold with sub-4 μM activity, providing a natural product starting point orthogonal to rifamycin-class antibiotics.

• [1] Kaweetripob W, et al. Terpenoids with potent antimycobacterial activity against Mycobacterium tuberculosis from Trigonostemon reidioides roots. Tetrahedron. 2017;73(12):1594-1601. DOI: 10.1016/j.tet.2017.02.006. View Source
• [2] WHO. Technical Report on critical concentrations for susceptibility testing of medicines used in the treatment of drug-resistant tuberculosis. 2021. View Source

Insecticidal Activity Against Cat Flea

Rediocides B–E, including Rediocide C, were evaluated for activity against the cat flea (Ctenocephalides felis) using an artificial membrane feeding system [1]. The entire series exhibited LD90 values ranging from 0.25 to 0.5 ppm, placing Rediocide C among the most potent natural anti-flea compounds identified from Trigonostemon species.

Insecticidal LD90

Class-level

Series range: 0.25–0.5 ppm

Class-level insecticidal activity; individual compound verification recommended.

Membrane feeding assay, C. felis.

Evidence Dimension	Anti-flea potency (LD90)
Target Compound Data	Rediocide C: Part of series exhibiting LD90 = 0.25–0.5 ppm
Comparator Or Baseline	Rediocide A: LD90 = 0.25 ppm; Rediocides B and D: LD90 = 0.25 and 0.5 ppm, respectively
Quantified Difference	All active rediocides fall within a 2-fold potency range (0.25–0.5 ppm); Rediocide C is expected to be within this range
Conditions	Artificial membrane feeding system; Ctenocephalides felis adult fleas; mortality assessed at 24 h

Why This Matters

For flea control research, any rediocide within this series provides sub-ppm potency, but confirmation of specific LD90 for Rediocide C may be required if precise quantitative comparisons are needed.

• [1] Jayasuriya H, Zink DL, Borris RP, Nanakorn W, Beck HT, Balick MJ, Goetz MA, Gregory L, Shoop WL, Singh SB. Rediocides B-E, potent insecticides from Trigonostemon reidioides. J Nat Prod. 2004 Feb;67(2):228-31. PMID: 14987064. View Source

Unique Macrocyclic Scaffold

Among the five subtypes of daphnane diterpenoids, rediocides are uniquely defined by a 12-carbon macrolide bridge linking C-3 and C-16, along with a characteristic C-9, C-12, C-14 orthoester [1]. This structural motif is absent in resiniferonoids, genkwanines, and 1-alkyldaphnanes, which likely contributes to the distinct bioactivity profile of rediocides.

Macrocyclic scaffold

Class-level

12-membered macrolide + orthoester

Defines rediocide subclass; may support SAR interpretation.

NMR/X-ray structural distinction.

Evidence Dimension	Presence of 12-membered macrolide ring and orthoester
Target Compound Data	Rediocide C: Contains 12-membered macrolide between C-3 and C-16 and C-9/C-12/C-14 orthoester
Comparator Or Baseline	Other daphnane subtypes (resiniferonoids, genkwanines, 1-alkyldaphnanes): Lack this macrolide/orthoester combination
Quantified Difference	Qualitative structural distinction – defines the rediocide sub-class
Conditions	NMR and X-ray crystallographic analysis

Why This Matters

This unique macrocyclic architecture may underpin the observed acaricidal and antimycobacterial activities, making rediocides a distinct chemical series for structure-activity relationship (SAR) studies.

• [1] Jin H, et al. A Review on Daphnane-Type Diterpenoids and Their Bioactive Studies. Molecules. 2019;24(9):1842. DOI: 10.3390/molecules24091842. View Source

Rediocide C: Application Scenarios

Acaricidal Screening for Dust Mites

Rediocide C is suitable for acaricidal bioassays against Dermatophagoides pteronyssinus, where its moderate potency (LC50 = 5.59 μg/cm²) allows for dose-response studies and comparison with more potent analogs like Rediocide A (LC50 = 0.78 μg/cm²) [1]. It serves as a reference compound within the rediocide series for structure-activity relationship (SAR) investigations.

Antimycobacterial Lead Discovery

With an MIC of 3.84 μM against M. tuberculosis H37Ra, Rediocide C provides a starting point for developing non-rifamycin antimycobacterial agents [2]. Its activity, while lower than first-line drugs, is notable for a natural product scaffold and may be improved through semi-synthetic modification.

Flea Control Insecticide Discovery

As part of the rediocide series with sub-ppm LD90 against Ctenocephalides felis, Rediocide C can be used in artificial membrane feeding assays to study natural product-based flea adulticides [3]. Its inclusion in screening panels helps establish baseline potency for new analogs.

Daphnane Structural Reference

Rediocide C exemplifies the unique 12-membered macrolide and orthoester features that define the rediocide subclass [4]. It can be used as a standard for NMR and MS comparison when identifying or confirming new rediocide congeners from Trigonostemon species.

Application

Selection Property

Validation Focus

Acaricidal screening studies

Congener-specific potency profile

LC50 dose-response comparison

Antimycobacterial screening studies

Non-rifamycin scaffold profile

MIC confirmation against M. tuberculosis panel

Insecticide discovery screening

Sub-ppm insecticidal range

LD90 confirmation in membrane feeding assay

Daphnane structural reference studies

Rediocide-defining macrocyclic architecture

NMR and MS congener confirmation

• [1] Soonthornchareonnon N, et al. Chem Pharm Bull (Tokyo). 2005;53(2):241-3. PMID: 15684528. View Source
• [2] Kaweetripob W, et al. Tetrahedron. 2017;73(12):1594-1601. DOI: 10.1016/j.tet.2017.02.006. View Source
• [3] Jayasuriya H, et al. J Nat Prod. 2004;67(2):228-31. PMID: 14987064. View Source
• [4] Jin H, et al. Molecules. 2019;24(9):1842. DOI: 10.3390/molecules24091842. View Source